Cas no 2680766-04-3 (2-(1-acetylpiperidin-3-yl)-4-methyl-1,3-oxazole-5-carboxylic acid)

• Product Name: 2-(1-acetylpiperidin-3-yl)-4-methyl-1,3-oxazole-5-carboxylic acid
• CAS No: 2680766-04-3
• MF: C₁₂H₁₆N₂O₄
• MW: 252.266443252563
• CID: 5239666
• PubChem ID: 165915587
• Update Time: 2025-10-07

2-(1-acetylpiperidin-3-yl)-4-methyl-1,3-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Oxazolecarboxylic acid, 2-(1-acetyl-3-piperidinyl)-4-methyl-
• 2-(1-acetylpiperidin-3-yl)-4-methyl-1,3-oxazole-5-carboxylic acid

• Inchi： 1S/C12H16N2O4/c1-7-10(12(16)17)18-11(13-7)9-4-3-5-14(6-9)8(2)15/h9H,3-6H2,1-2H3,(H,16,17)
• InChI Key： IKRCPVIGKBEFLQ-UHFFFAOYSA-N
• SMILES： O1C(C(O)=O)=C(C)N=C1C1CCCN(C(C)=O)C1

Additional information on 2-(1-acetylpiperidin-3-yl)-4-methyl-1,3-oxazole-5-carboxylic acid

Comprehensive Overview of 2-(1-acetylpiperidin-3-yl)-4-methyl-1,3-oxazole-5-carboxylic acid (CAS No. 2680766-04-3)

2-(1-acetylpiperidin-3-yl)-4-methyl-1,3-oxazole-5-carboxylic acid (CAS No. 2680766-04-3) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique oxazole-carboxylic acid and acetylpiperidine moieties, exhibits potential applications in the development of novel therapeutics. Researchers are particularly interested in its structural features, which may contribute to its bioactivity and pharmacokinetic properties.

The compound's molecular structure combines a 1,3-oxazole ring with a piperidine derivative, making it a promising candidate for targeting specific enzymes or receptors. Recent studies have explored its role as a small molecule inhibitor in various biochemical pathways. Its carboxylic acid group further enhances its ability to interact with biological targets, potentially improving solubility and binding affinity.

In the context of current trends, 2-(1-acetylpiperidin-3-yl)-4-methyl-1,3-oxazole-5-carboxylic acid aligns with the growing demand for precision medicine and targeted therapies. The rise of AI-driven drug discovery has also highlighted the importance of such compounds, as computational models can predict their interactions with proteins or nucleic acids. This synergy between chemical innovation and artificial intelligence is reshaping the pharmaceutical landscape.

From a synthetic perspective, the compound's CAS No. 2680766-04-3 serves as a critical identifier for researchers and manufacturers. Its oxazole core is a common motif in agrochemicals and pharmaceuticals, underscoring its versatility. The acetylpiperidine moiety, on the other hand, is often associated with improved metabolic stability, a key consideration in drug design.

Given the increasing focus on sustainable chemistry, 2-(1-acetylpiperidin-3-yl)-4-methyl-1,3-oxazole-5-carboxylic acid may also be evaluated for its environmental impact. Researchers are investigating greener synthesis routes to minimize waste and energy consumption. This aligns with global initiatives such as the Green Chemistry Principles, which advocate for safer and more efficient chemical processes.

In summary, 2-(1-acetylpiperidin-3-yl)-4-methyl-1,3-oxazole-5-carboxylic acid (CAS No. 2680766-04-3) represents a fascinating intersection of medicinal chemistry, drug discovery, and sustainable science. Its structural complexity and potential applications make it a subject of ongoing research, with implications for both academia and industry. As the scientific community continues to explore its properties, this compound may pave the way for groundbreaking advancements in healthcare and beyond.